Cas no 1803740-20-6 (Methyl 6-fluoro-4-iodonicotinate)
Methyl 6-fluoro-4-iodonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-fluoro-4-iodonicotinate
-
- Inchi: 1S/C7H5FINO2/c1-12-7(11)4-3-10-6(8)2-5(4)9/h2-3H,1H3
- InChI Key: AMEMLRSNZXXUSP-UHFFFAOYSA-N
- SMILES: IC1C=C(N=CC=1C(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2
Methyl 6-fluoro-4-iodonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005964-250mg |
Methyl 6-fluoro-4-iodonicotinate |
1803740-20-6 | 95% | 250mg |
$989.80 | 2022-04-02 | |
| Alichem | A029005964-500mg |
Methyl 6-fluoro-4-iodonicotinate |
1803740-20-6 | 95% | 500mg |
$1,701.85 | 2022-04-02 | |
| Alichem | A029005964-1g |
Methyl 6-fluoro-4-iodonicotinate |
1803740-20-6 | 95% | 1g |
$3,097.65 | 2022-04-02 |
Methyl 6-fluoro-4-iodonicotinate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Methyl 6-fluoro-4-iodonicotinate
Methyl 6-fluoro-4-iodonicotinate (CAS No. 1803740-20-6): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-fluoro-4-iodonicotinate (CAS No. 1803740-20-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its fluoro and iodine substituents, plays a crucial role in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory drugs.
The molecular structure of Methyl 6-fluoro-4-iodonicotinate consists of a nicotinic acid derivative with fluorine and iodine atoms strategically positioned to enhance reactivity and selectivity in subsequent synthetic transformations. The presence of the fluoro group, a well-known pharmacophore, contributes to the metabolic stability and binding affinity of drug candidates, while the iodine atom serves as a valuable handle for further functionalization via cross-coupling reactions.
In recent years, the demand for high-quality intermediates like Methyl 6-fluoro-4-iodonicotinate has surged, driven by advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound's ability to undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, makes it an indispensable tool for constructing complex heterocyclic frameworks. These reactions are pivotal in the synthesis of small-molecule inhibitors targeting various disease pathways.
One of the most compelling applications of Methyl 6-fluoro-4-iodonicotinate is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, researchers have leveraged this intermediate to synthesize novel compounds that exhibit potent activity against tyrosine kinases, enzymes overexpressed in many malignancies. The fluorine atom's electronic properties modulate the binding interactions within the active site of these kinases, leading to improved pharmacokinetic profiles.
Furthermore, the iodine substituent on Methyl 6-fluoro-4-iodonicotinate allows for further derivatization through metal-catalyzed reactions, enabling the construction of diverse molecular libraries. This flexibility is particularly valuable in fragment-based drug design approaches, where initial hits are optimized through iterative functionalization. The compound's compatibility with various synthetic methodologies has made it a preferred choice for medicinal chemists seeking efficient routes to complex drug candidates.
The role of fluorinated compounds in modern medicine cannot be overstated. The fluoro group introduced into Methyl 6-fluoro-4-iodonicotinate enhances lipophilicity and metabolic stability, key factors contributing to drug efficacy and duration of action. Recent studies have highlighted the importance of fluorine-containing heterocycles in designing next-generation antiviral and antibacterial agents. The ability to incorporate fluorine at specific positions within a molecule often leads to improved pharmacological properties.
In addition to its use in kinase inhibitors, Methyl 6-fluoro-4-iodonicotinate has found applications in the synthesis of anti-inflammatory agents. Nonsteroidal anti-inflammatory drugs (NSAIDs) are a major class of therapeutics that target cyclooxygenase (COX) enzymes. Researchers have utilized this intermediate to develop novel NSAIDs with enhanced selectivity and reduced gastrointestinal side effects. The fluoro group's influence on electronic distribution within these molecules contributes to their improved biological activity.
The industrial production of Methyl 6-fluoro-4-iodonicotinate adheres to stringent quality control measures to ensure consistency and purity for pharmaceutical applications. Advanced synthetic techniques, including flow chemistry and catalytic processes, have been employed to optimize yield and minimize byproducts. These advancements reflect the growing importance of high-purity intermediates in drug development pipelines.
The future prospects for Methyl 6-fluoro-4-iodonicotinate are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The compound's unique structural features make it a valuable building block for designing molecules that interact with complex biological targets. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate.
In conclusion, Methyl 6-fluoro-4-iodonicotinate (CAS No. 1803740-20-6) represents a cornerstone in modern pharmaceutical synthesis. Its strategic deployment in drug development underscores its significance as a key intermediate for creating innovative therapeutic agents. With continued advancements in synthetic chemistry and medicinal biology, this compound is poised to remain at the forefront of pharmaceutical innovation for years to come.
1803740-20-6 (Methyl 6-fluoro-4-iodonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)